Cas no 660445-25-0 (Glycine,L-glutaminyl-L-arginyl-L-valyl-L-leucyl-L-leucylglycyl-L-methionyl-L-lysyl-L-lysyl-L-arginylglycyl-L-phenylalanylglycyl-L-alanyl-)

• Product Name: Glycine,L-glutaminyl-L-arginyl-L-valyl-L-leucyl-L-leucylglycyl-L-methionyl-L-lysyl-L-lysyl-L-arginylglycyl-L-phenylalanylglycyl-L-alanyl-
• CAS No: 660445-25-0
• MF: C₇₁H₁₂₄N₂₄O₁₇S
• MW: 1617.95987319946
• CID: 1700641
• Update Time: 2024-08-31

Glycine,L-glutaminyl-L-arginyl-L-valyl-L-leucyl-L-leucylglycyl-L-methionyl-L-lysyl-L-lysyl-L-arginylglycyl-L-phenylalanylglycyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• Glycine,L-glutaminyl-L-arginyl-L-valyl-L-leucyl-L-leucylglycyl-L-methionyl-L-lysyl-L-lysyl-L-arginylglycyl-L-phenylalanylglycyl-L-alanyl-
• Glycine, L-glutaminyl-L-arginyl-L-valyl-L-leucyl-L-leucylglycyl-L-methionyl-L-lysyl-L-lysyl-L-arginylglycyl-L-phenylalanylglycyl-L-alanyl- (9CI)

• Inchi： 1S/C71H124N24O17S/c1-39(2)32-50(93-68(111)51(33-40(3)4)94-69(112)58(41(5)6)95-67(110)48(23-17-30-81-71(78)79)89-60(103)44(74)24-25-53(75)96)62(105)84-36-55(98)87-49(26-31-113-8)66(109)92-47(21-13-15-28-73)65(108)91-46(20-12-14-27-72)64(107)90-45(22-16-29-80-70(76)77)61(104)82-37-56(99)88-52(34-43-18-10-9-11-19-43)63(106)83-35-54(97)86-42(7)59(102)85-38-57(100)101/h9-11,18-19,39-42,44-52,58H,12-17,20-38,72-74H2,1-8H3,(H2,75,96)(H,82,104)(H,83,106)(H,84,105)(H,85,102)(H,86,97)(H,87,98)(H,88,99)(H,89,103)(H,90,107)(H,91,108)(H,92,109)(H,93,111)(H,94,112)(H,95,110)(H,100,101)(H4,76,77,80)(H4,78,79,81)/t42-,44-,45-,46-,47-,48-,49-,50-,51-,52-,58-/m0/s1
• InChI Key： ZLMTYNIHKIGBPK-AZOSBHIESA-N
• SMILES： C(O)(=O)CNC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCSC)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(N)=O)N

Computed Properties

• Exact Mass: 1616.93072

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 689.65
• pka: 3.33±0.10(Predicted)